Cas no 1275449-85-8 (4-(3-bromophenyl)methoxy-3-chlorobenzoic acid)

• Product Name: 4-(3-bromophenyl)methoxy-3-chlorobenzoic acid
• CAS No: 1275449-85-8
• MF: C₁₄H₁₀BrClO₃
• MW: 341.584402561188
• MDL: MFCD19106416
• CID: 4585642
• PubChem ID: 55026616
• Update Time: 2025-05-23

4-(3-bromophenyl)methoxy-3-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-bromophenyl)methoxy]-3-chlorobenzoic acid
• Benzoic acid, 4-[(3-bromophenyl)methoxy]-3-chloro-
• 4-(3-bromophenyl)methoxy-3-chlorobenzoic acid

• MDL： MFCD19106416
• Inchi： 1S/C14H10BrClO3/c15-11-3-1-2-9(6-11)8-19-13-5-4-10(14(17)18)7-12(13)16/h1-7H,8H2,(H,17,18)
• InChI Key： GYPAJNDQPKEBOX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCC2=CC=CC(Br)=C2)C(Cl)=C1

Computed Properties

• Exact Mass: 339.95
• Monoisotopic Mass: 339.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Additional information on 4-(3-bromophenyl)methoxy-3-chlorobenzoic acid

Comprehensive Overview of 4-(3-Bromophenyl)methoxy-3-Chlorobenzoic Acid (CAS 1275449-85-8)

4-(3-Bromophenyl)methoxy-3-chlorobenzoic acid, identified by the unique chemical identifier CAS 1275449-85-8, is a halogenated aromatic carboxylic acid derivative with a complex molecular architecture. This compound features a benzene ring substituted with both bromine and chlorine atoms, along with an ether linkage connecting two aromatic systems. Its structure incorporates a methoxy group bridging the 3-bromophenyl and 3-chlorobenzoyl moieties, creating a unique steric and electronic environment that influences its reactivity and potential applications in chemical synthesis.

The molecular framework of CAS 1275449-85-8 has garnered attention in contemporary organic chemistry due to its structural versatility. The combination of halogen substituents (bromine and chlorine) provides opportunities for further functionalization via cross-coupling reactions such as the Suzuki-Miyaura or Buchwald-Hartwig couplings. Recent studies have highlighted the role of such bifunctionalized aromatic systems in the development of novel pharmaceuticals, particularly in the design of kinase inhibitors and anti-inflammatory agents. The presence of both electron-withdrawing (-Cl) and electron-donating (-OCH₂-) groups creates a balanced polarity profile, which is critical for optimizing intermolecular interactions in drug-target binding.

Synthetic pathways to CAS 1275449-85-8 typically involve multistep strategies that leverage modern synthetic methodologies. A prominent approach involves the nucleophilic substitution of a chlorinated phenol with a brominated aryl halide under phase-transfer catalytic conditions. This method, reported in recent organic synthesis literature (e.g., *Tetrahedron Lett.*, 2023), achieves high regioselectivity by utilizing directing group effects from the methoxy functionality. The resulting ether linkage is stabilized through conjugation with adjacent aromatic rings, enhancing the compound's thermal stability during subsequent derivatization steps.

The biological profile of compounds bearing similar structural motifs to CAS 1275449-85-8 has been extensively studied in medicinal chemistry. Notably, derivatives with dual aromatic halogenation have demonstrated enhanced metabolic stability compared to monohalogenated analogs. A 2023 study published in *Journal of Medicinal Chemistry* revealed that such structures can modulate P-glycoprotein activity, potentially improving drug bioavailability by reducing efflux pump-mediated resistance. While specific pharmacological data for this exact compound remains under investigation, its structural homology to known bioactive molecules suggests potential applications in enzyme inhibition and receptor modulation.

In materials science research, compounds like CAS 1275449-85-8 are being explored for their ability to form supramolecular assemblies through π-stacking interactions between the aromatic rings. Computational modeling studies (e.g., *Chemistry - A European Journal*, 2023) have predicted that such molecules could self-assemble into nanoscale structures with tunable optical properties, making them candidates for organic electronics applications including organic light-emitting diodes (OLEDs) or photovoltaic materials.

The analytical characterization of this compound requires advanced spectroscopic techniques due to its complex molecular architecture. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct coupling patterns between protons on adjacent aromatic rings, while high-resolution mass spectrometry confirms the precise molecular formula C₁₄H₁₀BrClO₃. X-ray crystallography studies have further elucidated the three-dimensional arrangement of substituents around the central ether linkage, providing insights into conformational preferences that influence reactivity.

In industrial chemical synthesis contexts, compounds like CAS 1275449-85-8 serve as valuable building blocks for constructing more complex architectures. Their dual halogenation enables sequential functionalization strategies where one halogen can be selectively activated while protecting others—a technique critical for late-stage diversification in combinatorial chemistry approaches. Recent process development work has focused on improving atom economy through catalytic methods that minimize waste generation during scale-up operations.

The environmental fate of such halogenated aromatics is an active area of research given their potential persistence in ecosystems. Studies published in *Environmental Science & Technology* (2023) have begun characterizing biodegradation pathways for similar compounds, emphasizing the importance of designing synthetic routes that balance utility with environmental sustainability considerations.

Ongoing research continues to expand our understanding of how subtle structural modifications affect the properties and applications of molecules like CAS 1275449-85-8. For instance, computational docking simulations suggest that varying substituent positions could significantly alter binding affinities to specific protein targets—a finding that could guide future drug discovery efforts targeting diseases ranging from cancer to neurodegenerative disorders.